Cas no 1352999-78-0 (3-Fluoro-5-(trifluoromethoxy)benzoyl chloride)

3-Fluoro-5-(trifluoromethoxy)benzoyl chloride is a versatile fluorinated aromatic acyl chloride used as a key intermediate in organic synthesis. Its structure, featuring both fluorine and trifluoromethoxy substituents, enhances reactivity and stability, making it valuable for introducing fluorinated benzoyl groups into target molecules. The electron-withdrawing properties of the substituents facilitate nucleophilic substitution reactions, particularly in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The compound’s high purity and consistent performance ensure reliable results in demanding applications. Its compatibility with a range of reagents and conditions further underscores its utility in complex synthetic pathways. Proper handling under inert conditions is recommended due to its moisture sensitivity.

3-Fluoro-5-(trifluoromethoxy)benzoyl chloride structure

1352999-78-0 structure

Product Name:3-Fluoro-5-(trifluoromethoxy)benzoyl chloride

CAS No:1352999-78-0

MF:C₈H₃ClF₄O₂

MW:242.554835557938

CID:3161289

PubChem ID:66523532

Update Time:2025-06-08

3-Fluoro-5-(trifluoromethoxy)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

- 3-Fluoro-5-(trifluoromethoxy)benzoyl chloride
- 3-fluoro-5-(trifluoromethoxy)benzoylchloride
- AKOS015957116
- JS-4930
- 1352999-78-0
- MDL： MFCD18783222
- Inchi： 1S/C8H3ClF4O2/c9-7(14)4-1-5(10)3-6(2-4)15-8(11,12)13/h1-3H
- InChI Key： DKXNRFRUJWZSOZ-UHFFFAOYSA-N
- SMILES： ClC(C1=CC(=CC(=C1)OC(F)(F)F)F)=O

Computed Properties

Exact Mass: 241.9757697Da
Monoisotopic Mass: 241.9757697Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 243
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 26.3Å²

3-Fluoro-5-(trifluoromethoxy)benzoyl chloride Security Information

Storage Condition：(BD321093)

3-Fluoro-5-(trifluoromethoxy)benzoyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F107995-250mg	3-Fluoro-5-(trifluoromethoxy)benzoyl chloride	1352999-78-0		250mg	$ 190.00	2022-06-05
TRC	F107995-500mg	3-Fluoro-5-(trifluoromethoxy)benzoyl chloride	1352999-78-0		500mg	$ 305.00	2022-06-05
Apollo Scientific	PC302303-1g	3-Fluoro-5-(trifluoromethoxy)benzoyl chloride	1352999-78-0	97%	1g	£398.00	2025-02-21
Apollo Scientific	PC302303-5g	3-Fluoro-5-(trifluoromethoxy)benzoyl chloride	1352999-78-0		5g	￡527.00	2022-02-23
Apollo Scientific	PC302303-250mg	3-Fluoro-5-(trifluoromethoxy)benzoyl chloride	1352999-78-0	97%	250mg	£155.00	2025-02-21
A2B Chem LLC	AE43874-250mg	3-Fluoro-5-(trifluoromethoxy)benzoyl chloride	1352999-78-0	95%	250mg	$131.00	2024-04-20
A2B Chem LLC	AE43874-1g	3-Fluoro-5-(trifluoromethoxy)benzoyl chloride	1352999-78-0	95%	1g	$315.00	2024-04-20
A2B Chem LLC	AE43874-5g	3-Fluoro-5-(trifluoromethoxy)benzoyl chloride	1352999-78-0	95%	5g	$1229.00	2024-04-20
Crysdot LLC	CD12151921-5g	3-Fluoro-5-(trifluoromethoxy)benzoyl chloride	1352999-78-0	95+%	5g	$494	2024-07-23